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Compound of Interest

Compound Name: Carvyl acetate

Cat. No.: B1596030 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Carvyl acetate, ensuring the safety of

laboratory personnel and the protection of our environment.

Carvyl acetate is a combustible liquid that is also a skin and eye irritant and a potential skin

sensitizer.[1] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects,

making its proper disposal a critical responsibility.[1] Adherence to local, regional, and national

regulations is mandatory for the disposal of this chemical.[1]

Immediate Safety and Spill Response
In the event of a small spill, laboratory personnel should use an absorbent material such as

sand, earth, or specialized absorbent paper to contain the liquid.[2] All contaminated materials,

including personal protective equipment (PPE), should be sealed in a vapor-tight plastic bag for

subsequent disposal.[2] Following the initial cleanup, the affected surfaces should be

thoroughly decontaminated by washing with alcohol, followed by a strong soap and water

solution.[2]

Quantitative Data
A summary of the key quantitative data for Carvyl acetate is provided in the table below for

easy reference.
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Property Value

Molecular Formula C₁₂H₁₈O₂

Molecular Weight 194.27 g/mol [3][4]

Boiling Point 77-79 °C @ 0.1 mmHg[5]

Flash Point 97.78 °C (208 °F)[1][6]

Density 0.972 g/mL at 20 °C[5]

Solubility
Very slightly soluble in water; soluble in alcohol

and oils[4][5]

Disposal Workflow
The proper disposal of Carvyl acetate is a process that requires careful consideration of the

material's state and the prevailing regulations. The following workflow provides a logical, step-

by-step guide to ensure that all safety and environmental considerations are met.
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Start: Carvyl Acetate Waste Generated

Assess Contamination Level and Volume

Small, Uncontaminated Quantity?

Consult Safety Data Sheet (SDS) and Local Regulations

Yes

Prepare for Chemical Waste Pickup

No

Permitted for Household Disposal?

Dispose with Household Waste (If Permitted)

Yes No

End: Disposal Complete

Package in a Labeled, Sealed Container

Store in a Designated, Ventilated Area

Schedule Pickup with Licensed Waste Contractor

Click to download full resolution via product page

A logical workflow for the proper disposal of Carvyl acetate.
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Detailed Disposal Protocol
While some safety data sheets suggest that smaller quantities of Carvyl acetate may be

disposed of with household waste, this is highly dependent on local regulations and should be

verified with your institution's environmental health and safety (EHS) office.[7][8] For larger

quantities or in cases where household disposal is not permitted, the following protocol should

be followed:

Consult Regulations: Always begin by consulting your institution's EHS guidelines and local,

regional, and national regulations for chemical waste disposal.

Proper Containment: Ensure the Carvyl acetate waste is stored in a compatible, well-

sealed, and clearly labeled container. The label should include the chemical name,

concentration, and any associated hazards.

Segregation: Store the container in a designated chemical waste storage area, segregated

from incompatible materials. Esters like Carvyl acetate can react with acids to liberate heat,

and strong oxidizing acids may cause a vigorous, exothermic reaction.[2][5] They can also

generate flammable hydrogen when mixed with alkali metals and hydrides.[2][5]

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal, which will

likely involve incineration or another approved method in accordance with environmental

regulations. Do not release Carvyl acetate into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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